BENGHE Foundational & Exploratory

Check Availability & Pricing

MPEG45-diol molecular weight and CAS number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: mPEGA45-diol

cat. No.: B14013127

In-Depth Technical Guide: mPEG45-diol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mMPEG45-diol, a bifunctional
polyethylene glycol (PEG) derivative increasingly utilized in advanced drug delivery systems
and bioconjugation. This document details its physicochemical properties, and potential
applications, with a focus on its role in the development of PROTACs and stimuli-responsive
nanohydrogels.

Core Properties of mPEG45-diol

mMPEGA45-diol is a hydrophilic linker characterized by a methoxy-terminated polyethylene glycol
chain with a hydroxyl group at the opposing terminus. This structure imparts desirable aqueous
solubility and biocompatibility, making it a valuable component in complex macromolecular

constructs.
Property Value Source
Molecular Weight 2088.49 [11[2]
CAS Number 122202-39-5 [1][2][3]
Description A polyether-containing PEG (]

derivative.
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Applications in Advanced Drug Delivery

The unique properties of mMPEG45-diol make it a versatile tool in the field of drug delivery,
particularly in the construction of Proteolysis Targeting Chimeras (PROTACSs) and stimuli-
responsive nanocarriers.

PROTAC Linker

mPEGA45-diol can be functionalized for use as a linker in PROTACs. PROTACs are
heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the
ubiquitination and subsequent degradation of the target protein. The PEG component of the
linker can enhance the solubility and pharmacokinetic properties of the PROTAC molecule.

The general workflow for PROTAC-mediated protein degradation involves the PROTAC
molecule forming a ternary complex with the target protein and an E3 ligase. This proximity
facilitates the transfer of ubiquitin to the target protein, marking it for degradation by the
proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14013127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

